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Introduction

Alox Aqualox 232 is a water-based corrosion inhibitor primarily utilized in industrial
applications such as metalworking fluids.[1][2][3][4] Its efficacy lies in its ability to form a
protective film on metal surfaces, particularly ferrous metals, thereby preventing corrosion in
agueous environments.[1][4] This technical guide provides a detailed examination of the
chemical composition and structure of Alox Aqualox 232, drawing from publicly available
technical and patent literature.

Chemical Composition

Alox Aqualox 232 is not a single chemical entity but rather a formulation. The primary
functional components are amine salts of organic acids.[1][2][3][4] This composition is designed
to be soluble in water and glycols, making it suitable for a variety of water-miscible industrial
fluids.[4]

A key disclosure regarding the specific composition of a product identified as Aqualox® 232 is
found in U.S. Patent 4,631,139. According to this patent, the formulation consists of the
triethanolamine salt of a mixture of C8 to C14 dicarboxylic acids. The dicarboxylic acids are
specified as being 97% linear and 3% of indeterminate structure.

The components are detailed in the table below:
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Chemical Structure

The fundamental chemical structure of Alox Aqualox 232 is an ionic salt formed from the
reaction of a carboxylic acid (the dicarboxylic acid) and a base (triethanolamine). The reaction
involves the protonation of the amine group on triethanolamine by a proton from the carboxylic
acid group, forming a triethanolammonium carboxylate salt.

Given that it is a mixture of dicarboxylic acids, the final product will be a mixture of the
corresponding triethanolamine salts. Below is a generalized chemical reaction and the resulting

salt structure.
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Caption: Generalized reaction forming the triethanolamine dicarboxylate salt.

Mechanism of Action as a Corrosion Inhibitor

The effectiveness of Alox Aqualox 232 as a corrosion inhibitor stems from the ability of the
amine carboxylate molecules to adsorb onto a metal surface. This forms a protective, non-
tacky film that acts as a barrier to corrosive agents in the aqueous environment. The organic
nature of the molecule provides a hydrophobic layer, while the polar carboxylate and
ammonium groups facilitate strong adhesion to the metal surface. The overall effectiveness is
enhanced when the formulation is blended to raise the pH of the solution.[1][4]

The logical workflow for the application and action of Alox Aqualox 232 as a corrosion inhibitor
can be visualized as follows:
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Caption: Logical workflow of corrosion inhibition by Alox Aqualox 232.

Experimental Protocols

While specific, detailed experimental protocols for Alox Aqualox 232 are proprietary to the
manufacturer, a general methodology for evaluating the efficacy of a water-based corrosion
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inhibitor like this can be outlined. Such an evaluation would typically involve electrochemical
and immersion testing.

General Experimental Workflow for Corrosion Inhibitor Evaluation

Preparation Testing Analysis
Prepare Metal Coupons > Immersion Testing Surface Analysis _ Data Analysis and
(e.g., cleaning, polishing) »| (e.g., weight loss analysis) (e.g., SEM, XPS) “| Inhibition Efficiency Calculation
J \ 4
Prepare Test Solutions | Electrochemical Testing
(with and without inhibitor) (e.g., potentiodynamic polarization,
electrochemical impedance spectroscopy)

Click to download full resolution via product page

Caption: General experimental workflow for corrosion inhibitor evaluation.

=

. Preparation of Test Solutions:
» A corrosive agueous environment is prepared (e.g., a saline solution).

o A series of test solutions are created with varying concentrations of Alox Aqualox 232. A
control solution with no inhibitor is also prepared.

2. Preparation of Metal Specimens:

» Metal coupons (e.g., of a specific steel grade) are prepared by cutting them to a standard

size.

e The surfaces are mechanically polished with successively finer grades of abrasive paper,
degreased with a solvent like acetone, rinsed with deionized water, and dried.

o The initial weight of each coupon is accurately measured.

3. Immersion Testing (Weight Loss Method):
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e The prepared metal coupons are immersed in the different test solutions for a specified
period (e.g., 24, 48, or 72 hours) at a controlled temperature.

o After immersion, the coupons are removed, cleaned to remove corrosion products (e.g.,
using a specific acid solution with an inhibitor), rinsed, dried, and re-weighed.

e The weight loss is used to calculate the corrosion rate and the inhibition efficiency of Alox
Aqualox 232 at different concentrations.

4. Electrochemical Testing:

o Athree-electrode electrochemical cell is used, with a metal specimen as the working
electrode, a platinum or graphite rod as the counter electrode, and a reference electrode
(e.g., saturated calomel electrode).

o Potentiodynamic Polarization: The potential of the working electrode is scanned, and the
resulting current is measured to determine the corrosion potential (Ecorr) and corrosion
current density (icorr). A lower icorr in the presence of the inhibitor indicates effective
corrosion inhibition.

o Electrochemical Impedance Spectroscopy (EIS): An AC signal is applied to the working
electrode, and the impedance is measured over a range of frequencies. The data is used to
model the corrosion process and determine the resistance of the protective film formed by
the inhibitor.

5. Surface Analysis:

e Techniques such as Scanning Electron Microscopy (SEM) can be used to visualize the
surface morphology of the metal coupons after immersion, comparing the surfaces exposed
to solutions with and without the inhibitor.

o X-ray Photoelectron Spectroscopy (XPS) can be employed to analyze the chemical
composition of the protective film formed on the metal surface, confirming the adsorption of
the inhibitor molecules.

Summary of Quantitative Data
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The following table summarizes the key quantitative and qualitative data available for Alox

Aqualox 232 and its variants.

Property

Alox Aqualox 232

Aqualox 232B

Aqualox 232H

Chemical Type

Amine salts of organic

Amine salts of organic

Amine salts of organic

acids acids acids
CAS Number 131640-43-2 Not specified Not specified
- Soluble in water and o o
Solubility Water-miscible Water-miscible
glycols
- - Good hard water Suitable for water
Hard Water Stability Not specified
tolerance hardness < 500 ppm
Recommended Treat N ] ]
Rat Not specified 5-20% in concentrate 5-20% in concentrate
ate
Secondary Amines Does not contain Not specified Not specified
) N Expected to - -
Biodegradability Not specified Not specified

biodegrade rapidly

Conclusion

Alox Aqualox 232 is a corrosion inhibitor formulation based on the triethanolamine salts of a

mixture of C8-C14 dicarboxylic acids. Its mechanism of action involves the formation of a

protective film on metal surfaces, which is a common strategy for corrosion inhibition in

industrial aqueous systems. While detailed proprietary data on its performance and specific

formulation is not publicly available, the fundamental chemical principles of its composition and

function are well-understood within the field of corrosion science. The information provided in

this guide offers a solid foundation for researchers and scientists working with or seeking to

understand the chemistry of such corrosion inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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